Cas no 886960-23-2 (N-3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl-3-phenylpropanamide)

N-3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl-3-phenylpropanamide is a heterocyclic organic compound featuring a benzothiazole core linked to a dimethylthiophene moiety via a propanamide bridge. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and materials research. The benzothiazole and thiophene groups contribute to its potential as a bioactive scaffold, particularly in kinase inhibition or fluorescence applications. The phenylpropanamide segment enhances solubility and binding affinity in biological systems. Its well-defined synthesis pathway allows for high purity and reproducibility, supporting its use in structure-activity relationship studies. This compound is primarily employed in medicinal chemistry for targeted drug discovery.

N-3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl-3-phenylpropanamide structure

886960-23-2 structure

Product Name:N-3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl-3-phenylpropanamide

CAS No:886960-23-2

MF:C₂₂H₂₀N₂OS₂

MW:392.537002563477

CID:5478301

Update Time:2025-06-03

N-3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

- N-[3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl]-3-phenylpropanamide
- N-3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl-3-phenylpropanamide
- Inchi： 1S/C22H20N2OS2/c1-14-15(2)26-22(24-19(25)13-12-16-8-4-3-5-9-16)20(14)21-23-17-10-6-7-11-18(17)27-21/h3-11H,12-13H2,1-2H3,(H,24,25)
- InChI Key： ULBBVZROJRWOQF-UHFFFAOYSA-N
- SMILES： C(NC1SC(C)=C(C)C=1C1=NC2=CC=CC=C2S1)(=O)CCC1=CC=CC=C1

N-3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl-3-phenylpropanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2702-0100-2μmol	N-[3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl]-3-phenylpropanamide	886960-23-2	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2702-0100-5μmol	N-[3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl]-3-phenylpropanamide	886960-23-2	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2702-0100-10μmol	N-[3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl]-3-phenylpropanamide	886960-23-2	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2702-0100-20μmol	N-[3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl]-3-phenylpropanamide	886960-23-2	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2702-0100-1mg	N-[3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl]-3-phenylpropanamide	886960-23-2	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2702-0100-2mg	N-[3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl]-3-phenylpropanamide	886960-23-2	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2702-0100-3mg	N-[3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl]-3-phenylpropanamide	886960-23-2	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2702-0100-4mg	N-[3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl]-3-phenylpropanamide	886960-23-2	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2702-0100-5mg	N-[3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl]-3-phenylpropanamide	886960-23-2	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2702-0100-10mg	N-[3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl]-3-phenylpropanamide	886960-23-2	90%+	10mg	$79.0	2023-05-16

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Additional information on N-3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl-3-phenylpropanamide

N-3-(1,3-Benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl-3-phenylpropanamide: A Comprehensive Overview

The compound with CAS No. 886960-23-2, known as N-3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl-3-phenylpropanamide, is a highly specialized organic compound that has garnered significant attention in the fields of material science and pharmacology. This compound is characterized by its unique structure, which combines a benzothiazole moiety with a thiophene ring and a phenyl group. The integration of these functional groups imparts the compound with distinctive electronic and optical properties, making it a subject of interest for both academic and industrial research.

Recent studies have highlighted the potential of this compound in the development of advanced materials. Researchers have explored its application as a building block for constructing two-dimensional materials, such as graphene analogs. The benzothiazole group, known for its aromatic stability and electron-withdrawing properties, plays a crucial role in modulating the electronic characteristics of the compound. Similarly, the thiophene ring contributes to the compound's conjugation length and redox properties, which are essential for applications in organic electronics.

In addition to its material science applications, this compound has shown promise in pharmacological studies. Preclinical research has demonstrated its potential as a modulator of cellular signaling pathways involved in inflammation and oxidative stress. The phenyl group within the molecule enhances its lipophilicity, facilitating its absorption across biological membranes. This property makes it a candidate for drug delivery systems targeting chronic inflammatory diseases.

The synthesis of N-3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl-3-phenylpropanamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize the reaction conditions, thereby improving the yield and purity of the compound. These improvements have made it more accessible for large-scale production and subsequent applications in various industries.

Moreover, computational chemistry studies have provided deeper insights into the molecular structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant π-conjugation across its benzothiazole and thiophene moieties. This extended conjugation enhances its ability to absorb light in the visible spectrum, making it a potential candidate for photovoltaic applications.

In conclusion, N-3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-ylium stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an ideal candidate for exploring novel materials and therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations in both academia and industry.